Ethyl 2-(6-butyl-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl)acetate

• IUPAC Name: ethyl 2-(6-butyl-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl)acetate
• InChI: InChI=1S/C18H25N5O4/c1-6-8-9-21-11(3)12(4)23-14-15(19-17(21)23)20(5)18(26)22(16(14)25)10-13(24)27-7-2/h6-10H2,1-5H3
• InChI Key: KDMYQCYGLBWKPL-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=C(N2C1=NC3=C2C(=O)N(C(=O)N3C)CC(=O)OCC)C)C
• Molecular Formula: C18H25N5O4
• Molecular Weight: 375.4 g/mol

Description

Ethyl 2-(6-butyl-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl)acetate, also known as BTPM, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. BTPM is a purine derivative that has been synthesized through a multi-step process, and its chemical structure has been characterized using various spectroscopic techniques.

Scientific Research Applications

Synthesis and Biological Activity

Ethyl 2-(6-butyl-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl)acetate is a compound with potential applications in various areas of scientific research. While the direct research on this specific compound is limited, insights can be drawn from studies on similar compounds, which demonstrate the broader utility of such molecules in chemical synthesis and biological applications.

• Antimicrobial Activities : Analogous compounds, such as 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones, have been synthesized and evaluated for their antimicrobial activities against a panel of susceptible and resistant Gram-positive and Gram-negative bacteria. These compounds, characterized by similar structural features, show promising biological activities, indicating the potential of Ethyl 2-(6-butyl-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl)acetate in antimicrobial research (Pratibha Sharma, Shikha Sharma, N. Rane, 2004).

• Antioxidant Properties : Research on natural compounds with antioxidant properties, such as those isolated from walnut kernels and marine sources, highlights the interest in identifying new compounds with potential antioxidant activities. These studies underscore the importance of structural elements in contributing to antioxidant capacity, which could be relevant for the evaluation of Ethyl 2-(6-butyl-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl)acetate in similar contexts (Zijia Zhang, Li-ping Liao, Jeffrey C. Moore, Tao Wu, Zheng-tao Wang, 2009).

• Catalysis in Synthesis : The use of imidazolium-based ionic liquids as catalysts for the synthesis of complex molecules, including imidazoles, highlights a potential application area for Ethyl 2-(6-butyl-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl)acetate in catalysis and synthesis. These findings suggest the versatility of imidazole derivatives in facilitating efficient chemical transformations (Hongjun Zang, Qiuhong Su, Yingming Mo, B. Cheng, Song Jun, 2010).

• Antioxidative Molecules for Pharmaceutical and Food Industries : The identification of antioxidative molecules from natural sources, such as red seaweed, underscores the ongoing search for compounds with potential health benefits and applications in the pharmaceutical and food industries. This research avenue could be relevant for exploring the antioxidative potential of Ethyl 2-(6-butyl-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl)acetate, given its unique structural features (K. Chakraborty, D. Joseph, Minju Joy, Vamshi Krishna Raola, 2016).